Cas no 2182-24-3 (2-(Hexadecylthio)benzoic acid)

2-(Hexadecylthio)benzoic acid structure
2-(Hexadecylthio)benzoic acid structure
Product Name:2-(Hexadecylthio)benzoic acid
CAS No:2182-24-3
MF:C23H38O2S
MW:378.611626148224
CID:2656013
PubChem ID:586019
Update Time:2025-04-21

2-(Hexadecylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2182-24-3
    • BRIKRLUEFVZEQK-UHFFFAOYSA-N
    • Benzoic acid, o-(hexadecylthio)-
    • 2-(Hexadecylsulfanyl)benzoic acid #
    • 2-(Hexadecylthio)benzoic acid
    • AKOS024429513
    • SCHEMBL9139729
    • Inchi: 1S/C23H38O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-26-22-19-16-15-18-21(22)23(24)25/h15-16,18-19H,2-14,17,20H2,1H3,(H,24,25)
    • InChI Key: BRIKRLUEFVZEQK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 378.25925162Da
  • Monoisotopic Mass: 378.25925162Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 62.6Ų
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